Cas no 90054-69-6 (Hexanoic acid, 3,3-dimethyl-2,5-dioxo-, ethyl ester)

Hexanoic acid, 3,3-dimethyl-2,5-dioxo-, ethyl ester structure
90054-69-6 structure
Product Name:Hexanoic acid, 3,3-dimethyl-2,5-dioxo-, ethyl ester
CAS No:90054-69-6
MF:C10H16O4
MW:200.231643676758
CID:795399
PubChem ID:13226794
Update Time:2025-04-19

Hexanoic acid, 3,3-dimethyl-2,5-dioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 3,3-dimethyl-2,5-dioxo-, ethyl ester
    • ethyl 3,3-dimethyl-2,5-dioxohexanoate
    • DTXSID20530091
    • 90054-69-6
    • Inchi: 1S/C10H16O4/c1-5-14-9(13)8(12)10(3,4)6-7(2)11/h5-6H2,1-4H3
    • InChI Key: AIYRDFDWUOJQQN-UHFFFAOYSA-N
    • SMILES: O=C(C(=O)OCC)C(C)(C)CC(C)=O

Computed Properties

  • Exact Mass: 200.10485899g/mol
  • Monoisotopic Mass: 200.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 60.4Ų

Hexanoic acid, 3,3-dimethyl-2,5-dioxo-, ethyl ester Related Literature

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.